
Essential Safety and Handling Information for
CB7993113

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CB7993113

Cat. No.: B3286110 Get Quote

Chemical Identifier: CB7993113 is an experimental aryl hydrocarbon receptor (AHR)

antagonist, also identified as 2-((2-(5-bromofuran-2-yl)-4-oxo-4H-chromen-3-yl)oxy)acetamide.

[1] It is used in research to study the AHR signaling pathway, which is involved in processes

like cancer progression and immune system activities.[1] As a research chemical,

comprehensive safety data may be limited, and it should be handled with caution.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper handling of CB7993113 requires adherence to standard laboratory safety protocols to

minimize exposure. The following table summarizes the recommended PPE and engineering

controls.
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Control Type Requirement Purpose

Engineering Chemical Fume Hood

Use only in a well-ventilated

area with an appropriate

exhaust ventilation system to

avoid inhalation of dust or

aerosols.

Hand Protection Chemical-resistant gloves
Wear appropriate gloves (e.g.,

nitrile) to prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles

Protect eyes from splashes or

dust particles.

Body Protection Laboratory coat

Wear a lab coat to protect

personal clothing and skin

from contamination.

Respiratory As needed

For operations with a high

potential for generating dust or

aerosols, a NIOSH-approved

respirator may be necessary.

Chemical and Physical Properties
Understanding the properties of CB7993113 is crucial for safe handling and storage.

Property Value Source

CAS Number 819827-50-4 MedchemExpress[2]

Molecular Formula C15H10BrNO5 Calculated from structure

Appearance Yellow solid NIH[1]

Storage

Store stock solutions at -20°C

for short-term (1 month) or

-80°C for long-term (6

months).

MedchemExpress[2]
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Health Hazard Information
CB7993113 is an AHR antagonist, meaning it blocks the activity of the aryl hydrocarbon

receptor.[1][2] While one supplier states it is not classified as a hazardous substance, it is

important to note that the toxicology of many research chemicals is not fully understood.[3] One

study indicated that CB7993113 did not show significant toxicity in several human cell lines at

concentrations up to 20 μM.[2] However, as with any novel compound, it should be treated as

potentially hazardous.

Hazard Type Description Precaution

Acute Effects

May cause eye, skin, or

respiratory tract irritation upon

direct contact.

Avoid direct contact and

inhalation. Use appropriate

PPE.

Chronic Effects

Long-term effects are not well-

studied. As an AHR modulator,

it could interfere with biological

pathways.

Minimize exposure through

engineering controls and

consistent use of PPE.

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential to maintain a safe laboratory

environment.

Experimental Workflow for Handling CB7993113
The following diagram outlines the standard workflow for handling CB7993113, from

preparation to disposal.
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Preparation

Experimentation

Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Fume Hood

3. Weigh Solid Compound

4. Dissolve in Solvent
(e.g., DMSO)

5. Treat Cells/Samples

6. Incubate as per Protocol

7. Analyze Results

8. Collect Liquid Waste

10. Label Waste Containers

9. Collect Solid Waste
(Tips, Tubes)

11. Store for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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